3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate
Overview
Description
3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate, also known as 3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate, is a useful research compound. Its molecular formula is C23H24N3O16P3 and its molecular weight is 691.4 g/mol. The purity is usually 95%.
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properties
CAS RN |
104960-26-1 |
|---|---|
Product Name |
3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate |
Molecular Formula |
C23H24N3O16P3 |
Molecular Weight |
691.4 g/mol |
IUPAC Name |
[(2R,3S,4R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] 4-benzoylbenzoate |
InChI |
InChI=1S/C23H24N3O16P3/c24-17-10-11-26(23(30)25-17)21-19(28)20(16(39-21)12-38-44(34,35)42-45(36,37)41-43(31,32)33)40-22(29)15-8-6-14(7-9-15)18(27)13-4-2-1-3-5-13/h1-11,16,19-21,28H,12H2,(H,34,35)(H,36,37)(H2,24,25,30)(H2,31,32,33)/t16-,19-,20-,21+/m1/s1 |
InChI Key |
PEJABEOPPRBHPT-OTNPHJDUSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)O[C@@H]3[C@H](O[C@@H]([C@@H]3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O |
SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3C(OC(C3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3C(OC(C3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Other CAS RN |
104960-26-1 |
synonyms |
3'-O-(4-benzoyl)benzoyl CTP 3'-O-(4-benzoyl)benzoylcytidine 5'-triphosphate |
Origin of Product |
United States |
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![3-[3,4a,6-trimethyl-2-(4-methylhexa-2,4-dien-2-yl)-2,5,6,7,8,8a-hexahydro-1H-naphthalene-1-carbonyl]-5-benzyl-5-hydroxy-1H-pyrrol-2-one](/img/structure/B1203633.png)
